Cas no 2172601-90-8 (7-methyl-1,2,4triazolo1,5-apyridine-8-carboxylic acid)

• Product Name: 7-methyl-1,2,4triazolo1,5-apyridine-8-carboxylic acid
• CAS No: 2172601-90-8
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 6378818
• PubChem ID: 165601138
• Update Time: 2025-08-05

7-methyl-1,2,4triazolo1,5-apyridine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-methyl-1,2,4triazolo1,5-apyridine-8-carboxylic acid
• 7-methyl-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid
• 2172601-90-8
• EN300-1592211

• Inchi： 1S/C8H7N3O2/c1-5-2-3-11-7(9-4-10-11)6(5)8(12)13/h2-4H,1H3,(H,12,13)
• InChI Key： XIYNLMSEESFOFE-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)C=CN2C1=NC=N2)=O

Computed Properties

• Exact Mass: 177.053826475g/mol
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.5Ų

Additional information on 7-methyl-1,2,4triazolo1,5-apyridine-8-carboxylic acid

Research Brief on 7-methyl-1,2,4triazolo1,5-apyridine-8-carboxylic acid (CAS: 2172601-90-8): Recent Advances and Applications

7-methyl-1,2,4triazolo1,5-apyridine-8-carboxylic acid (CAS: 2172601-90-8) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential clinical applications.

A recent study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficacy of 7-methyl-1,2,4triazolo1,5-apyridine-8-carboxylic acid as a scaffold for designing selective kinase inhibitors. The researchers utilized a structure-activity relationship (SAR) approach to modify the compound, resulting in derivatives with enhanced binding affinity for specific kinase targets. Notably, one derivative exhibited potent inhibitory activity against JAK2 kinase, a key player in inflammatory and oncogenic pathways. These findings suggest the potential of this compound in the development of targeted therapies for diseases such as rheumatoid arthritis and certain cancers.

In addition to its role in kinase inhibition, 7-methyl-1,2,4triazolo1,5-apyridine-8-carboxylic acid has been investigated for its anti-inflammatory properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound significantly reduced the production of pro-inflammatory cytokines in vitro. The mechanism of action was attributed to the modulation of NF-κB signaling, a critical pathway in inflammatory responses. These results position the compound as a promising candidate for further preclinical evaluation in inflammatory disease models.

The synthetic accessibility of 7-methyl-1,2,4triazolo1,5-apyridine-8-carboxylic acid has also been a focus of recent research. A novel, high-yield synthesis method was described in Organic Process Research & Development (2023), which utilized a one-pot multicomponent reaction under mild conditions. This advancement not only improves the scalability of the compound but also reduces the environmental impact of its production, aligning with the principles of green chemistry. Such innovations are crucial for facilitating the transition from laboratory-scale synthesis to industrial manufacturing.

Looking ahead, the versatility of 7-methyl-1,2,4triazolo1,5-apyridine-8-carboxylic acid as a building block for drug discovery is becoming increasingly apparent. Its compact, rigid structure and ability to engage in diverse molecular interactions make it an attractive scaffold for medicinal chemists. Future research directions may include the exploration of its applications in other therapeutic areas, such as infectious diseases or neurological disorders, as well as the optimization of its pharmacokinetic properties for in vivo efficacy. Continued investigation into this compound and its derivatives is expected to yield valuable insights for the development of next-generation therapeutics.